3-Methylfuran
3-Methylfuran
3-methylfuran is a member of the class of furans that is furan in which the hydrogen at position 3 is replaced by a methyl group. It is a chemical that is produced in foods during food processing and preservation techniques that involve heat treatment such as cooking and pasteurization. It has a role as an environmental contaminant, a fungal metabolite, a plant metabolite, an Aspergillus metabolite and a Penicillium metabolite. It is a member of furans and a volatile organic compound.
3-Methylfuran is a natural product found in Wallemia sebi, Juniperus procera, and Croton megalocarpus with data available.
3-Methylfuran is a natural product found in Wallemia sebi, Juniperus procera, and Croton megalocarpus with data available.
Brand Name:
Vulcanchem
CAS No.:
930-27-8
VCID:
VC21148676
InChI:
InChI=1S/C5H6O/c1-5-2-3-6-4-5/h2-4H,1H3
SMILES:
CC1=COC=C1
Molecular Formula:
C5H6O
Molecular Weight:
82.1 g/mol
3-Methylfuran
CAS No.: 930-27-8
Cat. No.: VC21148676
Molecular Formula: C5H6O
Molecular Weight: 82.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-methylfuran is a member of the class of furans that is furan in which the hydrogen at position 3 is replaced by a methyl group. It is a chemical that is produced in foods during food processing and preservation techniques that involve heat treatment such as cooking and pasteurization. It has a role as an environmental contaminant, a fungal metabolite, a plant metabolite, an Aspergillus metabolite and a Penicillium metabolite. It is a member of furans and a volatile organic compound. 3-Methylfuran is a natural product found in Wallemia sebi, Juniperus procera, and Croton megalocarpus with data available. |
|---|---|
| CAS No. | 930-27-8 |
| Molecular Formula | C5H6O |
| Molecular Weight | 82.1 g/mol |
| IUPAC Name | 3-methylfuran |
| Standard InChI | InChI=1S/C5H6O/c1-5-2-3-6-4-5/h2-4H,1H3 |
| Standard InChI Key | KJRRQXYWFQKJIP-UHFFFAOYSA-N |
| SMILES | CC1=COC=C1 |
| Canonical SMILES | CC1=COC=C1 |
| Boiling Point | 66.0 °C |
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